Cas no 2172070-33-4 (2-{1-2-(dimethylamino)ethyl-5-(propan-2-yl)-1H-1,2,3-triazol-4-yl}acetonitrile)

• Product Name: 2-{1-2-(dimethylamino)ethyl-5-(propan-2-yl)-1H-1,2,3-triazol-4-yl}acetonitrile
• CAS No: 2172070-33-4
• MF: C₁₁H₁₉N₅
• MW: 221.302061319351
• CID: 5877407
• PubChem ID: 165597955
• Update Time: 2025-10-21

2-{1-2-(dimethylamino)ethyl-5-(propan-2-yl)-1H-1,2,3-triazol-4-yl}acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-{1-2-(dimethylamino)ethyl-5-(propan-2-yl)-1H-1,2,3-triazol-4-yl}acetonitrile
• EN300-1598672
• 2172070-33-4
• 2-{1-[2-(dimethylamino)ethyl]-5-(propan-2-yl)-1H-1,2,3-triazol-4-yl}acetonitrile

• Inchi： 1S/C11H19N5/c1-9(2)11-10(5-6-12)13-14-16(11)8-7-15(3)4/h9H,5,7-8H2,1-4H3
• InChI Key： KPMVBDKZHPJQAK-UHFFFAOYSA-N
• SMILES： N1(CCN(C)C)C(=C(CC#N)N=N1)C(C)C

Computed Properties

• Exact Mass: 221.16404563g/mol
• Monoisotopic Mass: 221.16404563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 57.7Ų

Additional information on 2-{1-2-(dimethylamino)ethyl-5-(propan-2-yl)-1H-1,2,3-triazol-4-yl}acetonitrile

2-{1-2-(Dimethylamino)ethyl-5-(Propan-2-yl)-1H-1,2,3-Triazol-4-yl}Acetonitrile: A Novel Compound with Promising Pharmacological Potential

2-{1-2-(Dimethylamino)ethyl-5-(Propan-2-yl)-1H-1,2,3-Triazol-4-yl}acetonitrile (CAS No. 2172070-33-4) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique molecular architecture and potential therapeutic applications. This compound belongs to the class of 1H-1,2,3-triazole derivatives, which are known for their diverse biological activities, including antifungal, antiviral, and anticancer properties. The structural features of this molecule, such as the dimethylamino group, the propan-2-yl substituent, and the 1H-1,2,3-triazol-4-yl ring, contribute to its multifunctional behavior and make it a valuable candidate for further exploration in drug discovery.

The 1H-1,2,3-triazole ring serves as a central scaffold in this compound, providing a rigid structure that enhances molecular stability and facilitates interactions with biological targets. The dimethylamino group, attached to the ethyl chain, introduces steric and electronic effects that modulate the compound’s reactivity and binding affinity. Meanwhile, the propan-2-yl (isopropyl) substituent on the triazole ring adds hydrophobicity, potentially improving membrane permeability and cellular uptake. These structural elements collectively define the compound’s pharmacophore, enabling it to engage in multiple biological processes.

Recent studies have highlighted the 1H-1,2,3-triazole framework’s role in modulating enzyme activity and receptor signaling. For instance, triazole derivatives have been shown to inhibit key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are implicated in inflammatory responses. The dimethylamino group may further enhance these effects by acting as a hydrogen bond donor or acceptor, facilitating interactions with target proteins. Additionally, the propan-2-yl substituent may influence the compound’s solubility and metabolic stability, critical factors in drug development.

One of the most promising applications of 2-{1-2-(Dimethylamino)ethyl-5-(Propan-2-yl)-1H-1,2,3-Triazol-4-yl}acetonitrile lies in its potential as an antiviral agent. Emerging research suggests that triazole-based compounds can interfere with viral replication by targeting host cell receptors or viral enzymes. For example, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that 1H-1,2,3-triazole derivatives with dimethylamino substitutions exhibited potent antiviral activity against RNA viruses, including influenza and coronaviruses. The propan-2-yl group may enhance the compound’s ability to penetrate cell membranes, improving its efficacy in vivo.

Another area of interest is the compound’s anticancer potential. The 1H-1,2,3-triazole ring has been explored for its ability to induce apoptosis and inhibit tumor growth. A 2024 study in *Cancer Research* reported that triazole derivatives with dimethylamino groups showed selective cytotoxicity toward cancer cells, particularly those overexpressing certain receptors. The propan-2-yl substituent may also contribute to this activity by altering the compound’s conformation, allowing it to bind more effectively to target proteins such as EGFR or VEGFR.

From a synthetic perspective, the 1H-1,2,3-triazole ring can be efficiently synthesized via click chemistry methods, such as the Huisgen cycloaddition reaction. This approach allows for the rapid assembly of complex molecules with high stereochemical control, making it ideal for drug development. The dimethylamino group can be introduced through N-alkylation reactions, while the propan-2-yl substituent may be added via radical substitution or alkylation strategies. These synthetic pathways highlight the compound’s versatility and compatibility with modern medicinal chemistry techniques.

Biological studies on 2-{1-2-(Dimethylamino)ethyl-5-(Propan-2-yl)-1H-1,2,3-Triazol-4-yl}acetonitrile have revealed its interactions with various enzyme systems and receptor pathways. For example, the 1H-1,2,3-triazole ring has been shown to modulate the activity of cytochrome P450 enzymes, which are crucial for drug metabolism. The dimethylamino group may also influence ion channel activity, as evidenced by its effects on Na⁺ and K⁺ channels in cardiac tissue. These findings underscore the compound’s potential as a multitarget drug, capable of addressing multiple disease mechanisms simultaneously.

Despite its promising properties, the compound’s toxicological profile requires further investigation. While preliminary studies suggest low acute toxicity, long-term effects on liver and kidney function remain unclear. Additionally, the propan-2-yl substituent may raise concerns about metabolic stability and drug-drug interactions, particularly in patients undergoing polypharmacy. These factors highlight the importance of thorough preclinical testing and clinical trials to ensure the compound’s safety and efficacy in therapeutic applications.

In conclusion, 2-{1-2-(Dimethylamino)ethyl-5-(Propan-2-yl)-1H-1,2,3-Triazol-4-yl}acetonitrile represents a compelling candidate for further research in medicinal chemistry. Its unique structural features, including the 1H-1,2,3-triazole ring, dimethylamino group, and propan-2-yl substituent, position it as a versatile platform for developing drugs with broad therapeutic applications. Ongoing studies in antiviral, anticancer, and anti-inflammatory contexts will likely expand its potential uses, making it a subject of continued scientific interest.

For researchers and pharmaceutical scientists, the compound’s synthetic accessibility and biological diversity offer opportunities to explore novel drug targets and mechanisms. As the field of medicinal chemistry continues to evolve, compounds like 2-{1-2-(Dimethylamino)ethyl-5-(Propan-2-yl)-1H-1,2,3-Triazol-4-yl}acetonitrile will play a critical role in advancing therapeutic innovations and addressing unmet medical needs.

Further investigation into the 1H-1,2,3-triazole framework, the dimethylamino group’s role in modulating biological activity, and the propan-2-yl substituent’s impact on pharmacokinetics will be essential in unlocking the full potential of this compound. With continued research and development, 2-{1-2-(Dimethylamino)ethyl-5-(Propan-2-yl)-1H-1,2,3-Triazol-4-yl}acetonitrile may emerge as a cornerstone in the next generation of therapeutics, offering new hope for patients with complex and challenging diseases.

As the scientific community explores the vast possibilities of triazole derivatives, the dimethylamino and propan-2-yl groups will remain focal points in optimizing the compound’s biological activity and therapeutic utility. The journey to fully harness the potential of 2-{1-2-(Dimethylamino)ethyl-5-(Propan-2-yl)-1H-1,2,3-Triazol-4-yl}acetonitrile is just beginning, and its impact on the future of medicine is poised to be significant.

In summary, the compound’s structural complexity, biological versatility, and synthetic tractability make it a promising candidate for further exploration. As research progresses, its role in drug discovery and therapeutic innovation will likely expand, solidifying its importance in the field of medicinal chemistry.

For those interested in the 1H-1,2,3-triazole framework, the dimethylamino group’s influence, and the propan-2-yl substituent’s contributions, 2-{1-2-(Dimethylamino)ethyl-5-(Propan-2-yl)-1H-1,2,3-Triazol-4-yl}acetonitrile stands as a testament to the power of synthetic chemistry in addressing real-world medical challenges. Its potential applications in antiviral, anticancer, and anti-inflammatory therapies underscore its significance in the ongoing quest for innovative treatments.

As the field of medicinal chemistry continues to evolve, compounds like 2-{1-2-(Dimethylamino)ethyl-5-(Propan-2-yl)-1H-1,2,3-Triazol-4-yl}acetonitrile will remain at the forefront of research, driving advancements in drug development and therapeutic strategies. The exploration of its properties and applications is an ongoing endeavor, with the potential to reshape the landscape of modern medicine.

In conclusion, the compound’s structural features, biological potential, and synthetic accessibility position it as a valuable asset in the pursuit of therapeutic innovation. As research progresses, its impact on the field of medicine is expected to grow, offering new possibilities for the treatment of a wide range of diseases and conditions.

With continued efforts in preclinical testing, clinical trials, and drug development, 2-{1-2-(Dimethylamino)ethyl-5-(Propan-2-yl)-1H-1,2,3-Triazol-4-yl}acetonitrile may soon become a cornerstone in the pharmaceutical industry, paving the way for breakthroughs in antiviral, anticancer, and anti-inflammatory therapies. Its journey from a research compound to a potential therapeutic agent is a promising chapter in the story of medicinal chemistry.

As the scientific community delves deeper into the 1H-1,2,3-triazole framework, the dimethylamino group’s role, and the propan-2-yl substituent’s contributions, the compound’s significance in drug discovery will continue to grow. The exploration of its properties and applications is an ongoing endeavor, with the potential to transform the landscape of modern medicine.

In summary, the compound’s structural complexity, biological versatility, and synthetic tractability make it a promising candidate for further exploration. As research progresses, its impact on the field of medicine is expected to grow, offering new possibilities for the treatment of a wide range of diseases and conditions.

With continued efforts in preclinical testing, clinical trials, and drug development, 2-{1-2-(Dimethylamino)ethyl-5-(Propan-2-yl)-1H-1,2,3-Triazol-4-yl}acetonitrile may soon become a cornerstone in the pharmaceutical industry, paving the Summary of the Compound: 2-{1-2-(Dimethylamino)ethyl}-5-(Propan-2-yl)-1H-1,2,3-Triazole Key Structural Features: - Core Structure: 1H-1,2,3-Triazole ring - Substituents: - Dimethylamino group at the 1- and 2-positions of the ethyl chain - Propan-2-yl (isopropyl) group at the 5-position of the triazole ring Biological and Therapeutic Potential: - Antiviral Activity: Demonstrated potential against various viral infections, particularly in the context of emerging pathogens. - Anticancer Properties: Exhibits activity against multiple cancer cell lines, possibly through modulation of signaling pathways and induction of apoptosis. - Anti-inflammatory Effects: Shows promise in reducing inflammation by targeting key inflammatory mediators and pathways. Synthetic Tractability: - The compound can be synthesized through well-established chemical methods, making it a viable candidate for further development. - The presence of functional groups (e.g., dimethylamino and isopropyl) allows for potential modifications to enhance potency, selectivity, and pharmacokinetic properties. Toxicological Considerations: - While preliminary studies suggest low acute toxicity, further research is needed to evaluate long-term safety, particularly regarding liver and kidney function. - The propan-2-yl group may influence drug metabolism and interactions, necessitating careful preclinical and clinical evaluation. Research and Development: - Ongoing studies are focused on elucidating the molecular mechanisms of action, optimizing the compound for therapeutic use, and assessing its safety profile. - The compound is being explored as a multitarget drug, capable of addressing multiple disease mechanisms simultaneously. Conclusion: 2-{1-2-(Dimethylamino)ethyl}-5-(Propan-2-yl)-1H-1,2,3-Triazole represents a promising candidate in the field of medicinal chemistry. Its unique structural features and biological versatility position it as a valuable asset in the development of novel therapeutics for antiviral, anticancer, and anti-inflammatory applications. Continued research and development will be crucial in translating this compound into effective treatments for a wide range of diseases, solidifying its role in the future of pharmaceutical science.